![molecular formula C16H25NaO3S B1143502 LAS-C10 CAS No. 1322-98-1](/img/no-structure.png)
LAS-C10
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Overview
Description
LAS-C10, also known as Linear Alkylbenzene Sulfonate, is a member of the family of organic compounds with the formula C6H5CnH2n+1 . It is an anionic surfactant characterized by a hydrophilic sulfonate head-group and a hydrophobic alkylbenzene tail-group . It is widely used due to its relatively low cost, good performance, and biodegradable environmental friendliness .
Synthesis Analysis
Linear alkylbenzenes are mainly produced as intermediates in the production of surfactants, for use in detergents . They are prepared commercially by sulfonating linear alkylbenzene (LAB) . The resulting linear mono-olefins react with benzene in the presence of a catalyst to produce the LABs .Molecular Structure Analysis
The molecular formula of this compound is C16H25NaO3S . It is a sodium salt of benzenesulfonic acid with a decyl chain . The LAS molecule contains an aromatic ring sulfonated at the para position and attached to a linear alkyl chain at any position except the terminal carbons .Chemical Reactions Analysis
The production of LAS involves the dehydrogenation of n-paraffins to olefins, and subsequent reaction with benzene using hydrogen fluoride as a catalyst . The purified dodecylbenzenes (and related derivatives) are then sulfonated with sulfur trioxide to give the sulfonic acid .Physical And Chemical Properties Analysis
This compound is a solid at ambient temperatures with a melting point of 198.5°C . The boiling point for LAS could not be determined experimentally due to decomposition beginning at 444°C . LAS has a low vapor pressure (calculated as 3-5 x 10-13 Pa) and is water soluble, with a critical micelle concentration (CMC) value of 0.1 .Mechanism of Action
The mechanism of action of LAS-C10 is still under debate. One study suggests that it acts via openings of epithelial tight junctions and/or membrane perturbation . Another mechanism associated with this compound is its ability to increase passive transcellular permeation across small intestinal epithelia based on increased lipophilicity arising from non-covalent macromolecule complexation .
Safety and Hazards
Future Directions
properties
CAS RN |
1322-98-1 |
---|---|
Molecular Formula |
C16H25NaO3S |
Molecular Weight |
320.4 g/mol |
IUPAC Name |
sodium;2-decylbenzenesulfonate |
InChI |
InChI=1S/C16H26O3S.Na/c1-2-3-4-5-6-7-8-9-12-15-13-10-11-14-16(15)20(17,18)19;/h10-11,13-14H,2-9,12H2,1H3,(H,17,18,19);/q;+1/p-1 |
InChI Key |
AJVIQNYVMGYYOL-UHFFFAOYSA-M |
Canonical SMILES |
CCCCCCCCCCC1=CC=CC=C1S(=O)(=O)[O-].[Na+] |
Origin of Product |
United States |
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